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Compound of Interest

Compound Name: Isoproturon-d3

Cat. No.: B563007 Get Quote

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Isoproturon-d3, a deuterated analog of the phenylurea herbicide Isoproturon.

[1][2] This document is intended for researchers, scientists, and professionals in drug

development who may handle this compound.

Chemical and Physical Properties
Isoproturon-d3 shares similar physical and chemical characteristics with its non-labeled

counterpart, Isoproturon.[3] It is a solid, white to off-white substance with a melting point of

approximately 158°C.[3] Its solubility in water is low, but it is soluble in various organic solvents.

[3]
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Property Value Source

Chemical Formula C12H15D3N2O

Molecular Weight 209.3 g/mol

Physical Status Solid

Appearance White to off-white crystals

Melting Point 158 °C (316 °F)

Water Solubility 65 mg/L

Log Partition Coefficient

(octanol/water)
log Pow: 2.87

Toxicological Data
Toxicological data for Isoproturon-d3 is often extrapolated from studies on Isoproturon. It is

classified as harmful if swallowed or inhaled. The acute toxicity values for Isoproturon are

summarized below.

Endpoint Species Route Value Source

LD50 Rat Oral 1,826 mg/kg

LD50 Rat Dermal > 2,000 mg/kg

LC50 Rat Inhalation
> 670 mg/m3 (4

h)

LD50 Mice Oral 3,350 mg/kg

Note on Experimental Protocols: The provided safety data sheets do not detail the specific

experimental protocols used to determine these toxicological endpoints. However, such studies

generally adhere to internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD). For instance, acute oral

toxicity (LD50) is typically determined using OECD Test Guideline 420, 423, or 425, which

involve administering the substance to fasted animals and observing them for a set period for
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signs of toxicity and mortality. Dermal toxicity studies often follow OECD Guideline 402, and

inhalation toxicity studies follow OECD Guideline 403.

Hazard Identification and Classification
Isoproturon-d3 is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Carcinogenicity 2
H351: Suspected of causing

cancer

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (blood) through

prolonged or repeated

exposure

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

The GHS label elements include the following:

Pictograms:

Health hazard (GHS08)

Exclamation mark (GHS07)

Environment (GHS09)

Signal Word: Warning
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Handling Precautions and Personal Protective
Equipment
Safe handling of Isoproturon-d3 is crucial to minimize exposure and associated risks. The

following precautions should be strictly followed.

Work in a well-ventilated area, preferably under a chemical fume hood.

Provide appropriate exhaust ventilation at places where dust is formed.

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection:

Wear protective gloves (e.g., nitrile rubber).

Wear a lab coat or other protective clothing.

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator.

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing.
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep in a cool

place.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Visualizations
Experimental and Handling Workflows
The following diagrams illustrate key workflows for handling and assessing the safety of

chemical compounds like Isoproturon-d3.
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GHS Hazard Identification

Prevention

Response

Storage & Disposal

H302

Harmful if Swallowed

P260

Do not breathe dust

P280

Wear protective equipment

P301+P312

IF SWALLOWED: Call a POISON CENTER

H332

Harmful if Inhaled

P304+P340

IF INHALED: Remove person to fresh air

H351

Suspected of Causing Cancer

P308+P313

IF exposed: Get medical advice

P405

Store locked up

H373

May Cause Damage to Organs

P501

Dispose of contents/container

H410

Very Toxic to Aquatic Life

P273

Avoid release to environment

P391

Collect spillage

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Relationships.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b563007?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planning & Preparation

Chemical Handling

Post-Handling Emergency Procedures

1. Risk Assessment
(Review SDS)

2. Gather Required PPE

3. Prepare Ventilated Work Area

4. Weighing/Dispensing
(in fume hood)

5. Experimental Use

6. Decontaminate Surfaces Spill Response First Aid for Exposure

7. Segregate & Dispose of Waste

8. Remove PPE

9. Personal Hygiene
(Wash Hands)

Click to download full resolution via product page

Caption: Safe Chemical Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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